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Compound of Interest

Compound Name: 3-Propylbenzaldehyde

Cat. No.: B025478

This document provides essential safety and logistical information for the proper disposal of 3-
propylbenzaldehyde, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

GHS Hazard Information

3-Propylbenzaldehyde is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.[1][2]
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][2][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation[1][2]
Flammable liquids Category 4 H227: Combustible liquid

Reproductive toxicity

Category 1B

H360: May damage fertility or

the unborn child

Hazardous to the aquatic

environment, long-term hazard

Category 2

H411: Toxic to aquatic life with

long lasting effects

Proper Disposal Protocol

The primary method for the disposal of 3-propylbenzaldehyde is through a licensed chemical

waste disposal service. Do not discharge this chemical into sewer systems.

Step 1: Waste Collection and Storage

o Collect waste 3-propylbenzaldehyde in its original container or a compatible, properly

labeled waste container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.
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» Store the waste container in a designated, well-ventilated satellite accumulation area away
from incompatible materials.[2]

Step 2: Handling Spills

In the event of a spill, avoid breathing vapors.[4]

Absorb the spill using an inert absorbent material (e.g., vermiculite, dry sand).[3][4]

Collect the absorbed material and place it into a suitable, closed container for disposal.[3][4]

Do not use combustible materials like sawdust.[4]
Step 3: Disposal of Contaminated Materials

o Empty Containers: Triple rinse the empty container with a suitable solvent. The rinsed
container can then be offered for recycling or reconditioning. Alternatively, puncture the
container to prevent reuse and dispose of it in a sanitary landfill.[4]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with institutional and local regulations.[4]

Step 4: Arranging for Final Disposal

e The collected waste must be disposed of through a licensed chemical destruction facility or
by controlled incineration with flue gas scrubbing.[4]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-propylbenzaldehyde.
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Caption: Disposal workflow for 3-Propylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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